Cas no 1602813-71-7 (2-(bromomethyl)-3,3-dimethylbicyclo2.2.1heptan-2-ol)

• Product Name: 2-(bromomethyl)-3,3-dimethylbicyclo2.2.1heptan-2-ol
• CAS No: 1602813-71-7
• MF: C₁₀H₁₇BrO
• MW: 233.145382642746
• CID: 5736696
• PubChem ID: 114775212
• Update Time: 2025-06-15

2-(bromomethyl)-3,3-dimethylbicyclo2.2.1heptan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1136783
• 1602813-71-7
• 2-(Bromomethyl)-3,3-dimethylbicyclo[2.2.1]heptan-2-ol
• Bicyclo[2.2.1]heptan-2-ol, 2-(bromomethyl)-3,3-dimethyl-
• 2-(bromomethyl)-3,3-dimethylbicyclo2.2.1heptan-2-ol

• Inchi： 1S/C10H17BrO/c1-9(2)7-3-4-8(5-7)10(9,12)6-11/h7-8,12H,3-6H2,1-2H3
• InChI Key： KQUDWLMAJPEUNU-UHFFFAOYSA-N
• SMILES： BrCC1(C2CCC(C2)C1(C)C)O

Computed Properties

• Exact Mass: 232.04628g/mol
• Monoisotopic Mass: 232.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 274.0±13.0 °C(Predicted)
• pka: 14.00±0.40(Predicted)

Additional information on 2-(bromomethyl)-3,3-dimethylbicyclo2.2.1heptan-2-ol

2-(Bromomethyl)-3,3-dimethylbicyclo[2.2.1]heptan-2-ol: A Comprehensive Overview of CAS No. 1602813-71-7

2-(Bromomethyl)-3,3-dimethylbicyclo[2.2.1]heptan-2-ol (CAS No. 1602813-71-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its complex bicyclic structure and bromomethyl functional group, offers a wide range of applications in synthetic chemistry, drug discovery, and material science.

The molecular formula of 2-(bromomethyl)-3,3-dimethylbicyclo[2.2.1]heptan-2-ol is C₉H₁₅BrO, with a molecular weight of approximately 205.11 g/mol. The compound's structure consists of a bicyclo[2.2.1]heptane ring system with a bromomethyl group and a hydroxyl group attached to the cyclopropane ring. This unique arrangement provides the molecule with distinct chemical properties and reactivity profiles.

In recent years, 2-(bromomethyl)-3,3-dimethylbicyclo[2.2.1]heptan-2-ol has been extensively studied for its potential in various synthetic transformations. One notable application is its use as a building block in the synthesis of complex organic molecules and natural products. The bromomethyl group can be readily functionalized through nucleophilic substitution reactions, making it an excellent precursor for the introduction of diverse functional groups.

The hydroxyl group in 2-(bromomethyl)-3,3-dimethylbicyclo[2.2.1]heptan-2-ol also plays a crucial role in its reactivity and versatility. It can be selectively protected or deprotected using standard protecting group chemistry, allowing for precise control over the reactivity of the molecule during multi-step synthetic sequences. This feature makes the compound particularly valuable in the synthesis of chiral intermediates and complex pharmaceuticals.

Beyond its synthetic utility, 2-(bromomethyl)-3,3-dimethylbicyclo[2.2.1]heptan-2-ol has shown promise in pharmaceutical research as a potential lead compound for drug discovery. Recent studies have explored its biological activities and pharmacological properties, including its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways.

One area of particular interest is the compound's ability to modulate protein-protein interactions (PPIs), which are critical for many cellular processes and are often dysregulated in diseases such as cancer and neurodegenerative disorders. Researchers have demonstrated that 2-(bromomethyl)-3,3-dimethylbicyclo[2.2.1]heptan-2-ol can disrupt specific PPIs by binding to key residues on target proteins, thereby inhibiting their function.

In addition to its potential as a therapeutic agent, 2-(bromomethyl)-3,3-dimethylbicyclo[2.2.1]heptan-2-ol has also been investigated for its use in material science applications. The compound's rigid bicyclic structure and functional groups make it suitable for the synthesis of advanced materials with unique properties, such as polymers with enhanced mechanical strength or improved thermal stability.

The synthesis of 2-(bromomethyl)-3,3-dimethylbicyclo[2.2.1]heptan-2-ol typically involves multi-step procedures that include the formation of the bicyclic core followed by selective functionalization steps to introduce the bromomethyl and hydroxyl groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

In conclusion, 2-(bromomethyl)-3,3-dimethylbicyclo[2.2.1]heptan-2-ol (CAS No. 1602813-71-7) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding of complex chemical systems and developing innovative solutions for real-world challenges.